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Compound of Interest

Methyl 2,2,3,3,4,4,5,5-
Compound Name:
octafluoropentanoate

Cat. No.: B1586925

Methyl 2,2,3,3,4,4,5,5-octafluoropentanoate, a member of the per- and polyfluoroalkyl
substances (PFAS) family, represents a class of compounds with unique physicochemical
properties that are leveraged across various scientific and industrial applications, including in
the development of pharmaceuticals and advanced materials. The density of such a compound
is a fundamental physical property that dictates its behavior in fluid dynamics, reaction kinetics,
and formulation processes. An accurate understanding of density is paramount for precise
dosing, solvent selection, and the design of manufacturing and purification protocols. This
guide provides a comprehensive analysis of the density of Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate, contextualized with data from homologous compounds and established
measurement methodologies.

Physicochemical Profile of Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate

Property Value Source
Molecular Formula CeHaFsO2

Molecular Weight 276.08 g/mol

CAS Number 376-78-3

Density Determination: A Review of Available Data
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A thorough review of publicly available scientific literature and chemical databases indicates
that a direct, experimentally determined density value for Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate is not readily reported. However, valuable insights can be gleaned from
the analysis of structurally similar compounds, particularly its homologous series of methyl
perfluoroalkanoates.

Comparative Analysis with Homologous Compounds

The density of a homologous series of compounds often follows a predictable trend. In the
case of methyl perfluoroalkanoates, the density is expected to increase with the length of the
perfluoroalkyl chain due to the increasing mass of fluorine atoms relative to the overall
molecular volume.

To provide a scientifically grounded estimation, we can examine the densities of the following
related compounds:

Molecular . Temperature
Compound CAS Number Density (g/mL)

Formula (°C)
Methyl
2,2,3,3,4,4,5,5,5-

13038-26-1 CeH3F902 1.56 20

nonafluoropenta
noate
Methyl
2!2131314141515161
6,7,7,8,8,8- 376-27-2 CoH3F150:2 1.786 25

pentadecafluoroo

ctanoate

e Methyl 2,2,3,3,4,4,5,5,5-nonafluoropentanoate (also known as Methyl nonafluorovalerate) is
a close structural analog, with a fully fluorinated pentanoyl chain. Its specific gravity is
reported as 1.56 at 20°C.

» Methyl perfluorooctanoate represents a longer-chain homolog and exhibits a higher density
of 1.786 g/mL at 25°C[1].
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Based on these data points, it is reasonable to infer that the density of Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate would lie between the values of its shorter and longer chain
perfluorinated counterparts, likely in the range of 1.5 to 1.6 g/mL at standard temperature. The
terminal hydrogen in the subject compound, as opposed to the terminal fluorine in Methyl
nonafluorovalerate, would slightly decrease the molecular weight, suggesting a density at the
lower end of this estimated range.

Methodologies for Density Measurement of
Fluorinated Liquids

The experimental determination of liquid density is a cornerstone of physical chemistry. For
high-value and specialty chemicals like fluorinated esters, precise and accurate measurement
is critical. The choice of methodology is often dictated by the required accuracy, sample
volume, and the temperature and pressure conditions of interest.

Workflow for Density Determination
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Caption: Experimental workflow for the precise determination of liquid density.

Step-by-Step Protocol: Oscillating U-tube Densitometry

This method is favored for its high precision, small sample volume requirement, and ease of

automation.
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 Instrument Calibration: Calibrate the digital densitometer using two standards of known
density that bracket the expected density of the sample. Typically, dry air and ultrapure water
are used. The instrument's calibration should be verified at the intended measurement
temperature.

o Temperature Equilibration: Set the instrument to the desired temperature (e.g., 20°C or
25°C) and allow it to stabilize.

o Sample Introduction: Carefully inject the degassed Methyl 2,2,3,3,4,4,5,5-
octafluoropentanoate sample into the oscillating U-tube, ensuring no air bubbles are
present. The presence of bubbles will significantly impact the measured oscillation period
and lead to inaccurate density readings.

e Measurement: The instrument measures the period of oscillation of the U-tube filled with the
sample. This period is directly related to the mass, and therefore the density, of the liquid in
the tube.

o Data Acquisition: Record the density reading once it has stabilized. Perform multiple
measurements to ensure reproducibility.

o Cleaning: Thoroughly clean the U-tube with appropriate solvents to remove all traces of the
sample before the next measurement.

The Role of Density in Practical Applications

An understanding of the density of Methyl 2,2,3,3,4,4,5,5-octafluoropentanoate is crucial in
several key areas of research and development:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Methyl perfluorooctanoate 98 376-27-2 [sigmaaldrich.com]
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Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1586925?utm_src=pdf-body-img
https://www.benchchem.com/product/b1586925?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/406457
https://www.benchchem.com/product/b1586925#density-of-methyl-2-2-3-3-4-4-5-5-octafluoropentanoate
https://www.benchchem.com/product/b1586925#density-of-methyl-2-2-3-3-4-4-5-5-octafluoropentanoate
https://www.benchchem.com/product/b1586925#density-of-methyl-2-2-3-3-4-4-5-5-octafluoropentanoate
https://www.benchchem.com/product/b1586925#density-of-methyl-2-2-3-3-4-4-5-5-octafluoropentanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1586925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

